Cas no 253435-41-5 (1-ethynylcyclopropan-1-amine)

• Product Name: 1-ethynylcyclopropan-1-amine
• CAS No: 253435-41-5
• MF: C₅H₇N
• MW: 81.1157810688019
• MDL: MFCD19215907
• CID: 2503085
• PubChem ID: 55285269
• Update Time: 2025-07-02

1-ethynylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-EthynylcyclopropanaMine
• 1-Ethynyl-cyclopropylamine
• 1-ethynylcyclopropan-1-amine
• DB-103227
• 253435-41-5
• EN300-373957
• 1-amino-1-ethynylcyclopropane
• F2147-3814
• SB36200
• MFCD19215907
• F51939
• AKOS006351211

• MDL： MFCD19215907
• Inchi： 1S/C5H7N/c1-2-5(6)3-4-5/h1H,3-4,6H2
• InChI Key： WRNHEJNZGOVFTG-UHFFFAOYSA-N
• SMILES： NC1(C#C)CC1

Computed Properties

• Exact Mass: 81.057849228Da
• Monoisotopic Mass: 81.057849228Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.99±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 77.8±19.0 ºC (760 Torr),
• Flash Point: -3.3±16.8 ºC,
• Solubility: Dissolution (46 g/l) (25 º C),
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-ethynylcyclopropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)